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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N-Nitrosofolic acid, a potential nitrosamine

impurity in folic acid supplements. The presence of such impurities is a significant concern for

public health, necessitating robust analytical methods for their detection and quantification. This

document outlines the quantitative levels of N-Nitrosofolic acid found in various supplement

formulations, details the experimental protocols for its analysis, and illustrates its potential

formation and analytical workflow.

Introduction
Folic acid (Vitamin B9) is a crucial nutrient, particularly for pregnant women, as it plays a vital

role in preventing neural tube defects.[1][2][3] However, under certain conditions, folic acid can

react with nitrosating agents, such as sodium nitrite, to form N-Nitrosofolic acid.[2][3] N-

Nitrosofolic acid is a nitrosamine, a class of compounds considered to be probable human

carcinogens.[1] Regulatory bodies have taken action, including product recalls, when levels of

this impurity exceed acceptable limits in supplements.[1][4]

The analysis of N-Nitrosofolic acid in supplement formulations is challenging due to the

complexity of the sample matrices, which can include a wide range of vitamins, minerals, and

other excipients.[4][5][6][7] This guide offers a comprehensive overview for professionals

involved in the research, development, and quality control of folic acid supplements.

Quantitative Data Presentation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15389769?utm_src=pdf-interest
https://globalnews.ca/news/10356333/health-canada-folic-acid-recall/
https://www.phytolab.com/en/contaminants/
https://www.phytolab.com/wp-content/uploads/2025/03/PhytoLab_02_2025_Nitrosofolsaeure_engl.pdf
https://www.phytolab.com/en/contaminants/
https://www.phytolab.com/wp-content/uploads/2025/03/PhytoLab_02_2025_Nitrosofolsaeure_engl.pdf
https://globalnews.ca/news/10356333/health-canada-folic-acid-recall/
https://globalnews.ca/news/10356333/health-canada-folic-acid-recall/
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://pubmed.ncbi.nlm.nih.gov/38100531/
https://www.ingentaconnect.com/content/tandf/faca/2024/00000041/00000001/art00001;jsessionid=hskxdo3063oo.x-ic-live-03
https://www.tandfonline.com/doi/pdf/10.1080/19440049.2023.2292603
https://www.researchgate.net/publication/376570081_Determination_of_N-nitroso_folic_acid_in_folic_acid_and_multivitamin_supplements_by_LC-MSMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the levels of N-Nitrosofolic acid detected in a study of 40

commercial folic acid and multivitamin supplements. The data highlights the variability in

contamination levels across different products and formulations.

Formulation

Type

Number of

Samples

Analyzed

Folic Acid

Strength per

Unit

Detected N-

Nitrosofolic Acid

Range (ng/unit)

Detected N-

Nitrosofolic Acid

Range (µg/g

with respect to

folic acid)

Multivitamin

Tablets
40 50 µg - 5 mg

Not Detected

(ND) - 898 ng
ND - 1794 µg/g

Multivitamin

Gummies

Data not

specified

Data not

specified

Data not

specified

Data not

specified

Liquid

Multivitamins

Data not

specified

Data not

specified

Data not

specified

Data not

specified

Herbal

Supplements

with Folic Acid

1 Not specified Not Detected Not Detected

Data synthesized from a study by Zeng et al. (2024), which analyzed 40 different supplements

containing folic acid.[4][5][6][7][8] ND: Not Detected (Below the Limit of Detection - LOD)[6]

Experimental Protocols
A highly selective and sensitive Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS) method has been developed for the accurate quantification of N-Nitrosofolic acid in

complex supplement matrices.[2][4][5][6][8]

Sample Preparation and Extraction
Objective: To extract N-Nitrosofolic acid from the complex supplement matrix.

Reagents:

Extraction Solution: 0.1% ammonia solution in methanol (MeOH) (9:1, v/v).[4][5]
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Internal Standard (IS): N-nitroso folic acid-d4 (5 ng/mL) is added to the extraction solution

to ensure accuracy and precision.[4][5]

Procedure:

Weigh and homogenize the supplement sample.

Add a known volume of the extraction solution containing the internal standard.

Vortex or sonicate the mixture to ensure thorough extraction.

Centrifuge the sample to pellet solid excipients.

Collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis
Objective: To separate, detect, and quantify N-Nitrosofolic acid.

Instrumentation: A liquid chromatograph coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Mobile Phase A: 0.1% formic acid in deionized water.[4][5][7]

Mobile Phase B: Methanol.[4][5][7]

A gradient elution is typically used to achieve optimal separation.

Mass Spectrometry Conditions:

Ionization Mode: Negative Ionization Mode.[4][5][7]

Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity.[4][5][7]

Quantification: The peak area ratio of the analyte to the internal standard is used for

quantification against a calibration curve.[6]
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The described method has been validated according to ICH guidelines and demonstrated:

Linearity: R² > 0.995.[4][5][6][7]

Accuracy (Recovery): 83-110%.[4][5][6][7]

Precision (RSD): 3%.[4][5][6][7]

Limit of Detection (LOD): 4 µg/g with respect to folic acid.[4][6]

Limit of Quantification (LOQ): 10 µg/g with respect to folic acid.[4][6]

Visualizations
Formation Pathway of N-Nitrosofolic Acid
The following diagram illustrates the chemical reaction leading to the formation of N-Nitrosofolic

acid from folic acid in the presence of a nitrosating agent.
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Caption: Formation of N-Nitrosofolic acid from folic acid and a nitrosating agent.

Experimental Workflow for N-Nitrosofolic Acid Analysis
This diagram outlines the key steps in the analytical workflow for quantifying N-Nitrosofolic acid

in supplement samples.
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Caption: Analytical workflow for N-Nitrosofolic acid quantification in supplements.

Potential Biological Signaling Disruption
While the specific signaling pathways of N-Nitrosofolic acid are not fully elucidated,

nitrosamines are known to be carcinogenic.[1][9] This is often due to their metabolic activation

into reactive species that can damage DNA, leading to mutations and potentially initiating

cancer. The diagram below represents a generalized pathway of nitrosamine-induced cellular

damage.
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Caption: Generalized pathway of potential nitrosamine-induced DNA damage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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